Cas no 2219370-76-8 (8,10-dimethyl-2-azaspiro5.5undecane-1,4-dione)

• Product Name: 8,10-dimethyl-2-azaspiro5.5undecane-1,4-dione
• CAS No: 2219370-76-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6442895
• PubChem ID: 165761366
• Update Time: 2025-08-04

8,10-dimethyl-2-azaspiro5.5undecane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 8,10-dimethyl-2-azaspiro5.5undecane-1,4-dione
• EN300-1708192
• 2219370-76-8
• 8,10-dimethyl-2-azaspiro[5.5]undecane-1,4-dione

• Inchi： 1S/C12H19NO2/c1-8-3-9(2)5-12(4-8)6-10(14)7-13-11(12)15/h8-9H,3-7H2,1-2H3,(H,13,15)
• InChI Key： HAEVNIQRFJZCDQ-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(CN1)=O)CC(C)CC(C)C2

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 8,10-dimethyl-2-azaspiro5.5undecane-1,4-dione

Comprehensive Overview of 8,10-dimethyl-2-azaspiro[5.5]undecane-1,4-dione (CAS No. 2219370-76-8)

The compound 8,10-dimethyl-2-azaspiro[5.5]undecane-1,4-dione (CAS No. 2219370-76-8) is a structurally unique spirocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its spiro[5.5]undecane core, combined with the presence of dimethyl and dione functional groups, makes it a versatile intermediate for the development of novel pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential applications in drug discovery and material science, as its rigid framework offers opportunities for stereochemical control and molecular diversity.

In recent years, the demand for spirocyclic compounds like 8,10-dimethyl-2-azaspiro[5.5]undecane-1,4-dione has surged due to their ability to mimic bioactive natural products. This compound's azaspiro structure is analogous to motifs found in alkaloids, which are often associated with neuroprotective and anti-inflammatory properties. As such, it has become a focal point for studies exploring central nervous system (CNS) therapeutics and enzyme inhibition. Its dione moiety also lends itself to further derivatization, enabling the creation of libraries for high-throughput screening.

The synthesis of 8,10-dimethyl-2-azaspiro[5.5]undecane-1,4-dione typically involves multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These methods align with the growing emphasis on green chemistry and sustainable manufacturing, addressing concerns about environmental impact and resource optimization. The compound's CAS No. 2219370-76-8 serves as a critical identifier for researchers sourcing it from chemical databases.

From a commercial perspective, 8,10-dimethyl-2-azaspiro[5.5]undecane-1,4-dione is often sought after by pharmaceutical companies and research institutions for its potential in lead optimization. Its structural complexity allows for the exploration of structure-activity relationships (SAR), a key aspect of modern drug design. Additionally, its relevance to fragment-based drug discovery has been highlighted in several peer-reviewed publications, further solidifying its importance in the field.

Beyond pharmaceuticals, this compound has applications in material science, particularly in the development of polymers and coating agents. Its spirocyclic backbone contributes to thermal stability and mechanical strength, making it a candidate for high-performance materials. Researchers are also investigating its role in catalysis and ligand design, where its unique geometry could enhance selectivity and reactivity.

In conclusion, 8,10-dimethyl-2-azaspiro[5.5]undecane-1,4-dione (CAS No. 2219370-76-8) represents a multifaceted compound with broad applicability across scientific disciplines. Its spirocyclic architecture, combined with functional group versatility, positions it as a valuable asset in both academic research and industrial innovation. As the scientific community continues to explore its potential, this compound is likely to remain a subject of interest for years to come.